Cas no 459820-09-8 (3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 459820-09-8
• MF: C₈H₆N₂OS
• MW: 178.211040019989
• CID: 2639460
• PubChem ID: 22477718
• Update Time: 2025-04-21

3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-1H-pyrazole-5-carbaldehyde
• starbld0010264
• 5-thiophen-2-yl-2H-pyrazole-3-carboxaldehyde
• F8882-8230
• NLPGIQVRYQIJKO-UHFFFAOYSA-N
• SCHEMBL4923288
• AKOS011392701
• 3-thiophen-2-yl-1H-pyrazole-5-carbaldehyde
• 459820-09-8

• Inchi： 1S/C8H6N2OS/c11-5-6-4-7(10-9-6)8-2-1-3-12-8/h1-5H,(H,9,10)
• InChI Key： NLPGIQVRYQIJKO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(C=O)NN=1

Computed Properties

• Exact Mass: 178.02008399Da
• Monoisotopic Mass: 178.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74Ų